Cas no 866034-84-6 (Benzamide, N-(2-fluorophenyl)-2-hydroxy-)

• Product Name: Benzamide, N-(2-fluorophenyl)-2-hydroxy-
• CAS No: 866034-84-6
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD10048716
• CID: 4259173
• PubChem ID: 24285067
• Update Time: 2025-06-26

Benzamide, N-(2-fluorophenyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-fluorophenyl)-2-hydroxy-
• 866034-84-6
• N-(2-FLUOROPHENYL)-2-HYDROXYBENZAMIDE
• N-(2-fluorophenyl)-2-hydroxybenzamide (2)
• N-(2-Fluoro-phenyl)-2-hydroxy-benzamide
• AKOS000211719
• BDBM234301
• SCHEMBL2701324
• MFCD10048716
• CHEMBL5414742

• MDL： MFCD10048716
• Inchi： 1S/C13H10FNO2/c14-10-6-2-3-7-11(10)15-13(17)9-5-1-4-8-12(9)16/h1-8,16H,(H,15,17)
• InChI Key： KRPASKLFRLGQHR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.3Ų

Additional information on Benzamide, N-(2-fluorophenyl)-2-hydroxy-

Benzamide, N-(2-fluorophenyl)-2-hydroxy- (CAS No. 866034-84-6): A Comprehensive Overview in Modern Chemical Research

Benzamide, N-(2-fluorophenyl)-2-hydroxy-, identified by its CAS number 866034-84-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, belonging to the benzamide class, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The structural formula of Benzamide, N-(2-fluorophenyl)-2-hydroxy- features a benzamide core substituted with a 2-fluorophenyl group and a hydroxyl group at the 2-position. This configuration imparts distinct chemical and biological characteristics, making it a valuable candidate for further investigation. The presence of the fluorine atom enhances the molecule's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel benzamide derivatives as potential therapeutic agents. Studies have demonstrated that modifications in the benzamide structure can significantly influence its biological activity. Specifically, the introduction of a hydroxyl group at the 2-position can enhance binding affinity to target proteins, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of Benzamide, N-(2-fluorophenyl)-2-hydroxy- is its potential role in addressing neurological disorders. Preliminary research suggests that this compound may interact with specific enzymes and receptors involved in neurodegenerative diseases. The fluorine atom's electron-withdrawing effect can modulate the compound's reactivity, potentially leading to more effective interactions with biological targets.

The synthesis of Benzamide, N-(2-fluorophenyl)-2-hydroxy- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have proven particularly effective in constructing the desired molecular framework.

Computational studies have also played a crucial role in understanding the properties of Benzamide, N-(2-fluorophenyl)-2-hydroxy-. Molecular modeling techniques have been used to predict binding affinities and metabolic pathways, providing insights into how this compound might behave within biological systems. These simulations have helped researchers design more efficient synthetic routes and predict potential side effects.

The pharmacokinetic profile of Benzamide, N-(2-fluorophenyl)-2-hydroxy- is another area of active investigation. Understanding how the body processes this compound is essential for developing safe and effective therapeutic applications. Studies have shown that fluorinated benzamides exhibit favorable pharmacokinetic properties, including improved bioavailability and reduced clearance rates.

In conclusion, Benzamide, N-(2-fluorophenyl)-2-hydroxy- (CAS No. 866034-84-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing various health challenges.